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Compound of Interest

Compound Name: Mercury(l) iodide

Cat. No.: B3057228

A Comparative Analysis of the Crystal Lattices of Mercury(l) lodide (HgzI2) and Metallic
Mercury

This guide provides a detailed comparison of the crystal lattice structures of mercury(l) iodide
(Hgz12) and metallic mercury, intended for researchers, scientists, and professionals in drug
development. The comparison is based on experimental data from crystallographic studies.

Introduction

Mercury(l) iodide (HgzI2) and metallic mercury, while both containing the element mercury,
exhibit fundamentally different crystal structures due to their distinct chemical bonding and
composition. Hgzlz is an inorganic compound featuring covalent bonds within discrete linear
molecules, whereas metallic mercury is an element characterized by metallic bonding. These
differences are clearly reflected in their respective crystal lattice arrangements.

Crystal Structure Comparison

The crystallographic parameters of Hgzl2 and metallic mercury have been determined primarily
through X-ray diffraction techniques. A summary of their key lattice properties is presented in
the table below.
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Property Mercury(l) lodide (Hgzl2) Metallic Mercury (a-Hg)
Crystal System Tetragonal Rhombohedral
Space Group [4/mmm R-3m[1][2]
, a=4.8974 (9) A, c =11.649 a=300.5 pm (3.005 A), a =
Lattice Parameters
(2) A[3] 70.529°[1][4][5]
Unit Cell Volume 279.40 (9) A3[3]
Molecular Structure Linear I-Hg-Hg-I molecules|6] Atomic lattice

Covalent (within molecule),
Bonding Van der Waals (between Metallic

molecules)

3.005 A (nearest neighbor

Hg-Hg Bond/Atom Distance ~2.5903 (13) A[3][6] ,
distance)[5]

Hg-1 Bond Length ~2.7266 (17) A[3] Not Applicable

Experimental Protocols

The determination of the crystal structures of both Hgzl2 and metallic mercury relies heavily on
X-ray diffraction (XRD) methods.

Single-Crystal X-ray Diffraction of Hgzl2

The precise lattice parameters and atomic positions for Hgzlz are best determined using single-
crystal X-ray diffraction.

o Crystal Growth: High-quality single crystals of Hgzl2 are grown, often by physical vapor
transport.

o Data Collection: A suitable single crystal is mounted on a goniometer in an X-ray
diffractometer. The crystal is cooled to a low temperature (e.g., 150 K) to reduce thermal
vibrations of the atoms.[3] The crystal is then rotated in a beam of monochromatic X-rays,
and the diffraction patterns are recorded on a detector.
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 Structure Solution and Refinement: The collected diffraction data is used to solve the crystal
structure, which involves determining the electron density distribution within the unit cell. This
information is then refined to obtain the final atomic coordinates, lattice parameters, and
bond lengths and angles.[3][7]

X-ray Diffraction of Metallic Mercury

As mercury is a liquid at room temperature, its crystal structure must be determined at
temperatures below its freezing point (-38.83 °C).

o Sample Preparation: A sample of high-purity mercury is frozen in a capillary tube or other
suitable sample holder.

o Low-Temperature X-ray Diffraction: The frozen mercury sample is maintained at a low
temperature (e.g., 78 K) in a cryostat while being subjected to X-ray diffraction.[8] Both
powder XRD and single-crystal XRD techniques can be used, depending on the nature of
the frozen sample.

o Data Analysis: The resulting diffraction pattern is analyzed to determine the crystal system
and lattice parameters. For the rhombohedral structure of a-Hg, the lattice constant 'a’ and
the angle 'a’ are determined.[1][5] A high-pressure, low-temperature body-centered
tetragonal phase (3-Hg) has also been identified.[8]

Visualization of the Comparative Analysis Workflow

The logical flow for a comparative study of the crystal lattices of Hgzl2 and metallic mercury is
illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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